Cas no 2460750-03-0 (3-fluoro-3-(4-methylphenyl)azetidine hydrochloride)

• Product Name: 3-fluoro-3-(4-methylphenyl)azetidine hydrochloride
• CAS No: 2460750-03-0
• MF: C₁₀H₁₃ClFN
• MW: 201.668325185776
• MDL: MFCD32703045
• CID: 5670515
• PubChem ID: 155820707
• Update Time: 2025-10-29

3-fluoro-3-(4-methylphenyl)azetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-3-(4-methylphenyl)azetidine hydrochloride
• 2460750-03-0
• EN300-27081895
• 3-Fluoro-3-(4-methylphenyl)azetidine;hydrochloride

• MDL： MFCD32703045
• Inchi： 1S/C10H12FN.ClH/c1-8-2-4-9(5-3-8)10(11)6-12-7-10;/h2-5,12H,6-7H2,1H3;1H
• InChI Key： VZIMKHSDQRDDPZ-UHFFFAOYSA-N
• SMILES： Cl.FC1(C2C=CC(C)=CC=2)CNC1

Computed Properties

• Exact Mass: 201.0720553g/mol
• Monoisotopic Mass: 201.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 3-fluoro-3-(4-methylphenyl)azetidine hydrochloride

3-Fluoro-3-(4-methylphenyl)azetidine Hydrochloride (CAS No. 2460750-03-0): A Comprehensive Overview

In the rapidly evolving field of pharmaceutical and agrochemical research, 3-fluoro-3-(4-methylphenyl)azetidine hydrochloride (CAS No. 2460750-03-0) has emerged as a compound of significant interest. This azetidine derivative, characterized by its unique fluorinated aromatic structure, is being extensively studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its bioactive properties, which could pave the way for novel therapeutics targeting neurological and metabolic disorders.

The chemical structure of 3-fluoro-3-(4-methylphenyl)azetidine hydrochloride features a four-membered azetidine ring, a fluorine substituent, and a 4-methylphenyl group. This combination enhances its molecular stability and binding affinity, making it a promising candidate for medicinal chemistry applications. Recent studies have explored its role as a building block in the synthesis of small-molecule inhibitors, which are critical in the development of targeted therapies.

One of the most searched questions in AI-driven drug discovery platforms is: *"What are the potential applications of fluorinated azetidines in modern medicine?"* 3-Fluoro-3-(4-methylphenyl)azetidine hydrochloride addresses this query by demonstrating selective enzyme inhibition and enhanced pharmacokinetics. Its fluorine atom contributes to improved membrane permeability, a key factor in CNS drug development.

In the context of green chemistry, this compound aligns with the growing demand for sustainable synthesis methods. Researchers are investigating catalytic fluorination techniques to produce 3-fluoro-3-(4-methylphenyl)azetidine hydrochloride with minimal environmental impact. This approach resonates with the pharmaceutical industry's shift toward eco-friendly processes, a topic frequently discussed in scientific forums.

Another trending topic is the role of azetidines in COVID-19 research. While 3-fluoro-3-(4-methylphenyl)azetidine hydrochloride is not directly linked to antiviral therapies, its structural analogs have shown potential in modulating host-cell pathways. This has sparked interest in its broader pharmacological utility, particularly in immunomodulation.

From a commercial perspective, the compound is gaining traction in custom synthesis markets. Suppliers highlight its high purity and scalability, catering to the needs of contract research organizations (CROs). Its CAS No. 2460750-03-0 serves as a critical identifier for procurement and regulatory compliance.

In summary, 3-fluoro-3-(4-methylphenyl)azetidine hydrochloride represents a versatile scaffold with multidisciplinary applications. Its unique physicochemical properties and emerging research trends position it as a compound to watch in the coming years. As AI-assisted molecular design continues to advance, this fluorinated azetidine is likely to play a pivotal role in next-generation therapeutics.